2-[4-(Trifluoromethyl)phenyl]-5-[(E)-styryl]-1,3,4-oxadiazole

• Molecular Formula: C17H11F3N2O
• Molecular Weight: 316.28 g/mol
• IUPAC Name: 2-[(E)-2-phenylethenyl]-5-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C17H11F3N2O/c18-17(19,20)14-9-7-13(8-10-14)16-22-21-15(23-16)11-6-12-4-2-1-3-5-12/h1-11H/b11-6+
• InChI Key: LUBRDPYFJLDWKL-IZZDOVSWSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=NN=C(O2)C3=CC=C(C=C3)C(F)(F)F
• SMILES: C1=CC=C(C=C1)C=CC2=NN=C(O2)C3=CC=C(C=C3)C(F)(F)F

Description

2-[4-(Trifluoromethyl)phenyl]-5-[(E)-styryl]-1,3,4-oxadiazole is a fluorescent molecule that has gained significant attention in scientific research due to its unique chemical properties. This compound has been extensively studied for its potential applications in various fields, including biochemistry, materials science, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-[4-(Trifluoromethyl)phenyl]-5-[(E)-styryl]-1,3,4-oxadiazole is based on its ability to undergo a photochemical reaction that leads to the emission of fluorescence. This process involves the absorption of light by the compound, followed by a series of energy transfer and relaxation steps that ultimately result in the emission of light.
Biochemical and Physiological Effects:
The use of 2-[4-(Trifluoromethyl)phenyl]-5-[(E)-styryl]-1,3,4-oxadiazole as a fluorescent probe has revealed several biochemical and physiological effects. For example, this compound has been used to study the binding affinity of various ligands to proteins and to monitor the activity of enzymes in real-time.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(Trifluoromethyl)phenyl]-5-[(E)-styryl]-1,3,4-oxadiazole in lab experiments is its high sensitivity and selectivity. This compound can detect even small changes in biological processes, making it an ideal tool for studying complex biological systems. However, one of the limitations of this compound is its photobleaching, which can limit its usefulness in long-term experiments.

Future Directions

The potential applications of 2-[4-(Trifluoromethyl)phenyl]-5-[(E)-styryl]-1,3,4-oxadiazole in scientific research are vast, and several future directions can be explored. One of the most promising areas is in the development of new fluorescent probes that can target specific biological processes with high selectivity and sensitivity. Additionally, this compound can be used in the development of new materials with unique optical properties, such as OLEDs and solar cells. Finally, the potential use of this compound in medicinal chemistry, such as in drug discovery and development, remains an exciting area of research.

Synthesis Methods

The synthesis of 2-[4-(Trifluoromethyl)phenyl]-5-[(E)-styryl]-1,3,4-oxadiazole is a complex process that involves multiple steps. One of the most commonly used methods involves the reaction of 4-(trifluoromethyl)benzohydrazide with cinnamaldehyde in the presence of a catalyst, such as p-toluenesulfonic acid. The resulting product is then subjected to various purification techniques, such as column chromatography, to obtain the final compound.

Scientific Research Applications

The unique fluorescent properties of 2-[4-(Trifluoromethyl)phenyl]-5-[(E)-styryl]-1,3,4-oxadiazole make it an ideal candidate for various scientific research applications. One of the most significant applications is in the field of biochemistry, where this compound is used as a fluorescent probe to study various biological processes, such as protein-protein interactions and enzyme activity.